Cas no 488817-09-0 (2-(2-chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole)

• Product name: 2-(2-chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole
• CAS No: 488817-09-0
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• MDL: MFCD09750052
• CID: 3228863
• PubChem ID: 22308313

2-(2-chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 1H-ISOINDOLE, 2-(2-CHLORO-4-PYRIMIDINYL)-2,3-DIHYDRO-
• 2-(2-chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole
• AKOS011627074
• 2-(2-chloropyrimidin-4-yl)-1,3-dihydroisoindole
• CS-0245845
• EN300-312283
• 488817-09-0
• F1908-2597
• NUA81709
• SCHEMBL7236541

• MDL： MFCD09750052
• Inchi： InChI=1S/C12H10ClN3/c13-12-14-6-5-11(15-12)16-7-9-3-1-2-4-10(9)8-16/h1-6H,7-8H2
• InChI Key： NKGCZTWDBXFGEH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 231.0563250Da
• Monoisotopic Mass: 231.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-(2-chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole

Comprehensive Overview of 2-(2-Chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole (CAS No. 488817-09-0)

2-(2-Chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole (CAS No. 488817-09-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a chloropyrimidine derivative, is characterized by the presence of a pyrimidine ring substituted with a chlorine atom and fused to a dihydroisoindole moiety. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in 2-(2-Chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role in modulating protein-protein interactions and enzyme activity, which are critical in treating diseases such as cancer and inflammatory disorders. The compound's chloropyrimidine scaffold is a common feature in many FDA-approved drugs, underscoring its pharmacological relevance. Recent studies have also highlighted its utility in covalent inhibitor design, a hot topic in medicinal chemistry due to its potential for targeting previously undruggable proteins.

From a synthetic chemistry perspective, CAS No. 488817-09-0 offers versatility in organic transformations. Its reactive chlorine atom allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This adaptability is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid diversification of molecular structures is essential. The compound's stability under various reaction conditions further enhances its appeal as a building block for complex molecules.

In the context of green chemistry and sustainable synthesis, 2-(2-Chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole has been investigated for its compatibility with eco-friendly catalytic systems. Researchers are exploring its use in photocatalytic reactions and flow chemistry, which align with the pharmaceutical industry's push toward reducing solvent waste and energy consumption. These advancements address the increasing demand for environmentally benign synthetic methodologies, a key concern among modern chemists.

The compound's physicochemical properties, such as its solubility profile and lipophilicity, have also been subjects of recent studies. These characteristics are crucial for optimizing drug-like properties, including bioavailability and membrane permeability. Computational modeling and AI-driven drug design tools are increasingly being employed to predict the behavior of 488817-09-0 derivatives, reflecting the integration of technology in chemical research.

Beyond pharmaceuticals, 2-(2-Chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole has potential applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic semiconductors and luminescent materials. These applications are particularly relevant in the context of renewable energy and optoelectronic devices, areas that are currently at the forefront of scientific innovation.

In summary, CAS No. 488817-09-0 represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its role in drug discovery, sustainable chemistry, and advanced materials underscores its importance in contemporary research. As the scientific community continues to explore its potential, 2-(2-Chloropyrimidin-4-yl)-2,3-dihydro-1H-isoindole is poised to remain a key player in the development of next-generation therapeutics and technologies.